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Compound of Interest

Compound Name: Z-Aha

Cat. No.: B1193766 Get Quote

An In-depth Technical Guide on the Chemical Structure, Properties, and Applications of Z-

Azido-L-homoalanine for Researchers, Scientists, and Drug Development Professionals.

Z-Azido-L-homoalanine (Z-Aha), also known as L-Azidohomoalanine (AHA), is a non-canonical

amino acid that has become an invaluable tool in chemical biology and drug development. As

an analog of L-methionine, it can be metabolically incorporated into newly synthesized

proteins. The presence of a bioorthogonal azide group allows for the selective chemical

labeling of these proteins through "click chemistry," enabling their visualization, identification,

and quantification. This guide provides a comprehensive overview of Z-Aha, from its

fundamental properties to detailed experimental protocols for its application.

Chemical Structure and Properties
Z-Aha is structurally similar to the essential amino acid L-methionine, with the key difference

being the replacement of the terminal methyl group of the thioether with an azide moiety. This

substitution is well-tolerated by the cellular translational machinery, leading to its efficient

incorporation into nascent polypeptide chains in place of methionine.[1][2]

Below is the 2D chemical structure of Z-Azido-L-homoalanine:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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